![molecular formula C18H21NO2 B5138284 2-(mesityloxy)-N-(4-methylphenyl)acetamide CAS No. 382597-98-0](/img/structure/B5138284.png)
2-(mesityloxy)-N-(4-methylphenyl)acetamide
Overview
Description
2-(mesityloxy)-N-(4-methylphenyl)acetamide, also known as MAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MAA is a member of the acetamide family and is commonly used as a precursor in the synthesis of other organic compounds. In
Scientific Research Applications
2-(mesityloxy)-N-(4-methylphenyl)acetamide has a wide range of potential applications in scientific research. It has been used as a building block in the synthesis of other organic compounds, such as pharmaceuticals and agrochemicals. This compound has also been studied for its potential as a ligand in metal-organic frameworks, which have applications in gas storage and separation. Additionally, this compound has been used as a reagent in the synthesis of chiral compounds, which have applications in the pharmaceutical industry.
Mechanism of Action
The mechanism of action of 2-(mesityloxy)-N-(4-methylphenyl)acetamide is not well understood, but it is believed to act as a nucleophile in organic reactions. This compound has a carbonyl group that can react with electrophiles, such as alkyl halides or acid chlorides, to form new carbon-carbon or carbon-heteroatom bonds. This makes this compound a useful building block in organic synthesis.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it is known that this compound is not used as a drug or medication, and therefore, there is no information available on its pharmacological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(mesityloxy)-N-(4-methylphenyl)acetamide in laboratory experiments is its high purity and availability. This compound can be synthesized in large quantities with high purity, making it a useful reagent in organic synthesis. However, one limitation of using this compound is its potential toxicity. This compound has not been extensively studied for its toxicity, and therefore, it is important to handle it with care and use appropriate safety precautions when working with this compound.
Future Directions
There are several future directions for research on 2-(mesityloxy)-N-(4-methylphenyl)acetamide. One area of interest is the development of new synthetic routes for this compound that are more efficient and environmentally friendly. Another area of interest is the study of this compound as a potential ligand in metal-organic frameworks, which have applications in gas storage and separation. Additionally, more research is needed to understand the mechanism of action of this compound and its potential applications in organic synthesis.
Synthesis Methods
The synthesis of 2-(mesityloxy)-N-(4-methylphenyl)acetamide involves a reaction between mesityl oxide and N-(4-methylphenyl)acetamide in the presence of an acid catalyst. The resulting product is then purified using standard laboratory techniques such as column chromatography or recrystallization. The yield of this compound can vary depending on the reaction conditions, but typically ranges from 50-70%.
Properties
IUPAC Name |
N-(4-methylphenyl)-2-(2,4,6-trimethylphenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-12-5-7-16(8-6-12)19-17(20)11-21-18-14(3)9-13(2)10-15(18)4/h5-10H,11H2,1-4H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAZVKFHPSGGYTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201208900 | |
Record name | N-(4-Methylphenyl)-2-(2,4,6-trimethylphenoxy)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201208900 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
382597-98-0 | |
Record name | N-(4-Methylphenyl)-2-(2,4,6-trimethylphenoxy)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=382597-98-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-Methylphenyl)-2-(2,4,6-trimethylphenoxy)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201208900 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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